molecular formula C16H26O B8374550 4-Ethyl-2-phenyloctan-2-ol

4-Ethyl-2-phenyloctan-2-ol

Cat. No. B8374550
M. Wt: 234.38 g/mol
InChI Key: NWKPOLWUSGYRML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethyl-2-phenyloctan-2-ol is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Ethyl-2-phenyloctan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Ethyl-2-phenyloctan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H26O

Molecular Weight

234.38 g/mol

IUPAC Name

4-ethyl-2-phenyloctan-2-ol

InChI

InChI=1S/C16H26O/c1-4-6-10-14(5-2)13-16(3,17)15-11-8-7-9-12-15/h7-9,11-12,14,17H,4-6,10,13H2,1-3H3

InChI Key

NWKPOLWUSGYRML-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)CC(C)(C1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl-2-phenyl-1,3-dioxolane (0.25 g, 1.5 mmol), sodium dodecyl sulfate (0.1 g, 0.35 mmol) and a stir bar were added to the inside of a PDMS thimble. p-Toluene sulfonic acid monohydrate (72.4 mg, 0.38 mmol) dissolved in 2 mL water was added to the inside of the PDMS thimble followed by 1 mL of hexanes. The reaction was stirred at 25° C. for 4 hours. Hexanes (2.5 mL) was added to the outside of the PDMS thimble followed by 12 mL of 1 M 2-ethylhexyl-magnesiumbromide (2.6 g, 12 mmol). The reaction was stirred for an additional 12 hours after which 5 mL water was added. The PDMS thimble was swelled with 20 mL hexanes and 2×20 mL diethyl ether. The organics were combined and dried over MgSO4. The product was purified by column chromatography, eluting with 100% hexanes to yield a colorless oil (0.28 g, 80% yield). 1H NMR (CDCl3): δ 0.68-0.86 (m, 6H), 1.08-1.29 (m, 9H), 1.57 (s, 3H), 1.63 (s, 1H), 1.70-1.75 (m, 2H), 7.19-7.46 (m, 5H). 13C NMR (CDCl3): δ 10.43, 10.49, 14.00, 14.05, 22.86, 22.95, 26.95, 27.12, 28.48, 28.61, 30.45, 30.72, 33.82, 34.04, 34.62, 34.68, 47.99, 48.01, 75.07, 75.09, 124.82. 124.84, 126.27, 126.31, 127.88, 148.32, 148.38. HRMS: Calculated for C16H26O: 234.1984.
[Compound]
Name
hexanes
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
PDMS
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Hexanes
Quantity
2.5 mL
Type
solvent
Reaction Step Two
[Compound]
Name
hexanes
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Five
Quantity
0.25 g
Type
reactant
Reaction Step Six
Quantity
0.1 g
Type
reactant
Reaction Step Six
[Compound]
Name
PDMS
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
72.4 mg
Type
reactant
Reaction Step Seven
Name
Quantity
2 mL
Type
solvent
Reaction Step Seven
[Compound]
Name
PDMS
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Quantity
12 mL
Type
reactant
Reaction Step Nine
[Compound]
Name
PDMS
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
Name
Yield
80%

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